N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]-2-nitrobenzene-1-sulfonamide

• IUPAC Name: N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C18H20FN3O5S/c19-15-7-5-14(6-8-15)17(21-9-11-27-12-10-21)13-20-28(25,26)18-4-2-1-3-16(18)22(23)24/h1-8,17,20H,9-13H2
• InChI Key: XMAVTLMXOZNKTD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-])C3=CC=C(C=C3)F
• Molecular Formula: C18H20FN3O5S
• Molecular Weight: 409.4 g/mol

Description

The compound “N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]-2-nitrobenzene-1-sulfonamide” is a complex organic molecule. It contains a fluorophenyl group, a morpholinyl group, a nitrobenzene group, and a sulfonamide group. These groups are common in many pharmaceuticals and synthetic organic compounds, suggesting that this compound could have potential applications in these areas.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by factors such as the hybridization of the carbon atoms, the electronegativity of the fluorine atom, and the presence of the nitro and sulfonamide groups. These factors could influence the compound’s shape, bond angles, and polarity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its molecular structure. For example, the presence of the polar nitro, sulfonamide, and fluorophenyl groups could make it relatively polar and potentially soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a pharmaceutical, it might interact with biological receptors or enzymes in a specific way. Without more information, it’s hard to predict the exact mechanism of action.

Future Directions

The future directions for this compound would likely depend on its intended use and its effectiveness in that role. If it shows promise, for example, as a pharmaceutical, further studies could be conducted to optimize its structure, improve its synthesis, and test its efficacy and safety.